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A Comparative Guide to the Hydrogen Storage Properties of FeTi and LaNis

For researchers and scientists in the field of materials science and renewable energy, the
efficient and safe storage of hydrogen is a critical challenge. Among the various materials being
investigated, intermetallic hydrides, particularly FeTi and LaNis, have emerged as promising
candidates for solid-state hydrogen storage. This guide provides an objective comparison of

their hydrogen storage performance, supported by experimental data and detailed
methodologies.

Performance Comparison: FeTi vs. LaNis

A summary of the key hydrogen storage properties of FeTi and LaNis is presented below,
offering a direct comparison of their capabilities.
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Property FeTi LaNis
Gravimetric Hydrogen Storage  ~1.8-1.9% (theoretical), ~1.5-
_ _ ~1.4-1.5 wt%
Capacity (wt%) 1.7 wt% (practical)
Volumetric Hydrogen Storage
_ ~102 ~115[1]
Capacity (kg H2/m3)
Typical Absorption Pressure 30-50 bar 2-10 bar
Typical Absorption Room Temperature (20-40°C)
Room Temperature to 100°C
Temperature [2]
Typical Desorption Pressure 2-5 bar 1.5-2.5 bar
Typical Desorption
Room Temperature to 100°C Room Temperature (20-40°C)

Temperature

o ) High temperature (400-450°C) Room temperature with
Activation Requirement )
and high Hz pressure several Hz cycles[3]

Experimental Protocols

The characterization of hydrogen storage properties for materials like FeTi and LaNis is
primarily conducted using volumetric methods, with the Sieverts apparatus being the most
common instrument. This method is used to perform Pressure-Composition-Temperature (PCT)
measurements, which are crucial for understanding the thermodynamic properties of the metal
hydrides.

Pressure-Composition-Temperature (PCT) Measurement
using a Sieverts Apparatus

This protocol outlines the general steps for determining the hydrogen absorption and
desorption properties of FeTi and LaNis.

1. Sample Preparation and Activation:

o FeTi: The as-prepared FeTi alloy typically requires an activation process to enable hydrogen
absorption. This involves heating the sample to a high temperature (around 400-450°C)
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under a high vacuum to remove surface contaminants, particularly oxides. Subsequently, the
material is exposed to high-pressure hydrogen (e.g., 30-50 bar) and cycled through
absorption and desorption processes until a stable hydrogen storage capacity is achieved.[4]

LaNis: LaNis generally exhibits a more straightforward activation process. It can often be
activated at room temperature by subjecting it to several cycles of hydrogen absorption (at
pressures around 30 bar) and desorption (under vacuum).[5] This process helps to create
fresh, reactive surfaces by inducing micro-cracks in the material.

. Volumetric Measurement Procedure (Hydrogen Absorption):

A precisely weighed sample of the activated material is loaded into a sample holder of a
known volume within the Sieverts apparatus.

The entire system is evacuated to remove any residual gases.

A calibrated reservoir of a known volume is filled with high-purity hydrogen gas to a specific
pressure.

The valve connecting the reservoir to the sample holder is opened, allowing hydrogen to flow
into the sample chamber and be absorbed by the material.

The pressure drop in the system is carefully monitored until it stabilizes, indicating that
equilibrium has been reached.

The amount of hydrogen absorbed by the sample is calculated based on the change in
pressure, the known volumes of the reservoir and sample holder, and the temperature, using
the ideal gas law or a more precise equation of state for hydrogen.

This process is repeated in a stepwise manner with increasing hydrogen pressure to
construct the absorption isotherm of the PCT curve.

. Volumetric Measurement Procedure (Hydrogen Desorption):

Following the absorption measurements, the desorption isotherm is determined by
incrementally reducing the pressure in the system.
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» Asmall amount of hydrogen is released from the sample holder into the reservoir or a
vacuum pump.

e The pressure is allowed to equilibrate, and the amount of desorbed hydrogen is calculated.

e This process is repeated to construct the desorption isotherm, which, when plotted with the
absorption curve, reveals any pressure hysteresis.

Logical Relationship Diagram

The following diagram illustrates the key comparative aspects of FeTi and LaNis for hydrogen
storage applications.
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Caption: Comparison of key hydrogen storage properties of FeTi and LaNis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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